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Compound of Interest

Compound Name: 2-Amino-4-tert-amylphenol

CAS No.: 91339-74-1

Cat. No.: B1267436

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Directive: A Comprehensive Monograph
This technical guide offers a detailed exploration of 2-Amino-4-tert-amylphenol, a substituted

phenol derivative of interest in various chemical and pharmaceutical domains. Moving beyond

a simple data sheet, this document provides an in-depth analysis of its chemical identity,

synthesis, and key properties. The structure is designed to furnish researchers and drug

development professionals with a thorough and practical understanding of this compound,

facilitating its application in their work.

Part 1: Chemical Identity and Nomenclature
The precise identification of a chemical entity is fundamental to scientific rigor. The International

Union of Pure and Applied Chemistry (IUPAC) provides a standardized nomenclature system to

ensure clarity and global understanding.

IUPAC Name
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The formal IUPAC name for the compound is 2-amino-4-(2-methylbutan-2-yl)phenol.[1] This

systematic name accurately describes the molecular architecture: a central phenol ring with an

amino (-NH₂) substituent at the second carbon position and a 2-methylbutan-2-yl group,

commonly referred to as the tert-amyl or tert-pentyl group, at the fourth position.

Synonyms and Identifiers
In practice, a compound is often referred to by various common names and registered

identifiers. A comprehensive awareness of these is essential for efficient literature and

database searches.

Identifier Type Identifier

Common Name 2-Amino-4-tert-amylphenol

IUPAC Name 2-amino-4-(2-methylbutan-2-yl)phenol[1]

CAS Number 91339-74-1[1]

Alternative Synonyms 2-amino-4-(tert-pentyl)phenol[1]

2-amino-4-(1,1-dimethylpropyl)phenol[1]

Phenol, 2-amino-4-(1,1-dimethylpropyl)-[1]

2-amino-4-t-amylphenol[1]

2-Amino-4-tert-pentylphenol[1]

Structural Representation
The spatial arrangement of atoms defines the molecule's chemical behavior. The following

diagram illustrates the structure of 2-Amino-4-tert-amylphenol.

Caption: Structure of 2-amino-4-(2-methylbutan-2-yl)phenol.

Part 2: Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Amino-4-tert-amylphenol is
crucial for its handling, formulation, and application in experimental settings.
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Property Value Source

Molecular Formula C₁₁H₁₇NO [1]

Molecular Weight 179.26 g/mol [1][2]

Appearance Solid

Melting Point 119-120 °C [2]

Solubility

Moderately soluble in alcohols,

can be recrystallized from hot

water.

Topological Polar Surface Area 46.3 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 2 [1]

Part 3: Synthesis and Manufacturing
The synthesis of 2-Amino-4-tert-amylphenol can be approached through a multi-step

process, typically starting from phenol. The general strategy involves the alkylation of the

phenol ring, followed by the introduction of an amino group at the ortho position.

Step 1: Synthesis of the Precursor - p-tert-Amylphenol
The initial step involves the Friedel-Crafts alkylation of phenol with an amylene (e.g., a mixture

of 2-methyl-1-butene and 2-methyl-2-butene) or tert-amyl alcohol in the presence of an acid

catalyst.[3][4]

Experimental Protocol: Alkylation of Phenol

Charge a suitable reactor with phenol and an organic solvent.

With stirring, bring the reaction mixture to the target temperature (e.g., 15-25 °C).
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Slowly add a catalyst, such as an aluminum trichloride complex or an acidic ion exchange

resin.[3]

Maintain the reaction temperature for a specified period (e.g., 3-5 hours) to ensure

complete reaction.

Quench the reaction, for example, by adding it to a dilute acid solution.

Separate the organic layer, wash with water, and purify the p-tert-amylphenol, typically by

distillation.

Phenol

p-tert-AmylphenolAmylene / tert-Amyl Alcohol

Acid Catalyst
(e.g., AlCl₃)

Click to download full resolution via product page

Caption: Synthesis of p-tert-amylphenol.

Step 2: Introduction of the Amino Group
The introduction of the amino group at the 2-position of p-tert-amylphenol is a critical step. A

common industrial approach for the synthesis of 2-aminophenols is the reduction of the

corresponding nitrophenol.[1]

Sub-step 2a: Nitration of p-tert-Amylphenol The p-tert-amylphenol is nitrated to introduce a

nitro group (-NO₂) at the 2-position. This is typically achieved using a nitrating agent such as

nitric acid.

Experimental Protocol: Nitration
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Dissolve p-tert-amylphenol in a suitable solvent (e.g., dichloromethane).

Cool the solution (e.g., to 15 °C).

Slowly add dilute nitric acid while maintaining the temperature.

After the addition, allow the reaction to proceed, potentially with a period of heating to

ensure completion.

Separate the organic layer containing the nitrated product.

Sub-step 2b: Reduction of 2-Nitro-4-tert-amylphenol The final step is the reduction of the

nitro group to an amino group. This can be accomplished using various reducing agents,

such as sodium sulfide or catalytic hydrogenation.

Experimental Protocol: Reduction

Transfer the nitrated intermediate to a reduction reactor.

Add a reducing agent (e.g., sodium disulfide solution) dropwise at an elevated

temperature (e.g., 70-95 °C).

After the reduction is complete, neutralize the reaction mixture and isolate the crude 2-
Amino-4-tert-amylphenol.

Purify the product, for example, by recrystallization.

p-tert-Amylphenol

2-Nitro-4-tert-amylphenol

Nitrating Agent
(e.g., HNO₃) 2-Amino-4-tert-amylphenol

Reducing Agent
(e.g., Na₂S₂)

Click to download full resolution via product page
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Caption: Synthesis of 2-Amino-4-tert-amylphenol.

Part 4: Applications and Research Interest
2-Amino-4-tert-amylphenol serves as a valuable intermediate in the synthesis of more

complex molecules. Its bifunctional nature, possessing both a nucleophilic amino group and a

phenolic hydroxyl group, makes it a versatile building block.

Dye and Pigment Synthesis: A significant application of this compound is as an intermediate

in the manufacturing of dyes and pigments. For instance, it is a precursor in the synthesis of

the metal complex dye Orasol Red 2B, which is utilized in various coatings.

Organic Synthesis: In a laboratory setting, 2-Amino-4-tert-amylphenol has been used in

the synthesis of N¹-(2-hydroxy-5-tert-amylphenyl)-1,4,5,8-naphthalenetetracarboxylic-1,8-

anhydride-4,5-imide, a complex organic molecule.[2]

Part 5: Safety and Handling
Appropriate safety precautions are essential when working with 2-Amino-4-tert-amylphenol.

Hazard Classification: It is classified as causing skin irritation, serious eye irritation, and may

cause respiratory irritation.[2]

Personal Protective Equipment (PPE): It is recommended to use a dust mask (e.g., N95),

eye shields, and gloves when handling this compound.[2]

Storage: Store in a well-ventilated, dry place with the container tightly closed. It is classified

as a combustible solid.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

